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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gold-sodium (Au-Na) binary

alloy system, focusing on its phase diagram, the physical properties of its constituent phases,

and the experimental methodologies used for their characterization. This document is intended

to serve as a valuable resource for researchers and professionals working with metallic alloys

and their applications.

Gold-Sodium (Au-Na) Phase Diagram
The equilibrium phase behavior of gold-sodium alloys is described by the Au-Na binary phase

diagram. While a complete, universally accepted diagram with all reaction temperatures and

compositions precisely determined is not readily available in open literature, the system is

known to be complex, featuring several intermetallic compounds. The diagram is characterized

by the presence of both eutectic and peritectic reactions.

Key Features of the Au-Na Phase Diagram:

Intermetallic Compounds: The system forms three stable intermetallic compounds at

atmospheric pressure: Na₂Au, NaAu, and NaAu₂.

Eutectic Reaction: A eutectic reaction is present in the sodium-rich region of the phase

diagram. The eutectic point has been reported at a composition of 2.3 wt% Na, with a

melting point of 1149 K (876 °C).
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Peritectic Reactions: The formation of the intermetallic compounds likely involves peritectic

reactions, where a liquid phase and a solid phase react to form a second solid phase upon

cooling. However, specific temperature and composition data for these reactions are not

well-documented in the available literature.

Physical Properties of Gold-Sodium Alloys
The physical properties of gold-sodium alloys are largely determined by the properties of the

constituent elements and the intermetallic compounds that are formed.

Property Gold (Au)
Sodium
(Na)

Na₂Au NaAu NaAu₂

Melting Point

(°C)
1064.43 97.72

Data not

available

Data not

available

Data not

available

Density

(g/cm³)
19.32 0.97

5.40

(calculated)

Data not

available

Data not

available

Crystal

Structure

Face-

Centered

Cubic (FCC)

Body-

Centered

Cubic (BCC)

Tetragonal

(CuAl₂-type)

Not

definitively

determined

Cubic Laves

Phase (Fd-

3m)

Space Group Fm-3m Im-3m I4/mcm
Data not

available
Fd-3m

Pearson

Symbol
cF4 cI2 tI12

Data not

available
cF24

Table 1: Physical Properties of Gold, Sodium, and Gold-Sodium Intermetallic Compounds.

Experimental Protocols for Phase Diagram
Determination
The determination of a binary alloy phase diagram, such as that for the gold-sodium system,

typically involves a combination of experimental techniques to identify phase boundaries and

invariant reactions. The primary methods employed are Thermal Analysis and X-ray Diffraction

(XRD).
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Thermal Analysis (Differential Thermal Analysis - DTA)
Differential Thermal Analysis (DTA) is a powerful technique for determining the temperatures of

phase transitions, such as melting, solidification, and solid-state transformations.

Methodology:

Sample Preparation: A series of Au-Na alloy samples with varying compositions are

prepared. This is typically done by weighing the pure constituent metals, placing them in an

inert crucible (e.g., alumina), and melting them together under a protective atmosphere (e.g.,

argon) to prevent oxidation. The molten alloy is then slowly cooled to ensure homogeneity.

DTA Measurement: A small, representative sample of each alloy is placed in the DTA

apparatus alongside an inert reference material (e.g., alumina powder). The temperature of

the furnace is increased and then decreased at a controlled rate.

Data Analysis: The temperature difference between the sample and the reference is

continuously recorded. Endothermic events (e.g., melting) and exothermic events (e.g.,

solidification) in the sample result in peaks on the DTA curve. The onset temperatures of

these peaks correspond to the phase transition temperatures (liquidus, solidus, eutectic, and

peritectic temperatures) for that specific alloy composition.

Phase Diagram Construction: By plotting the transition temperatures obtained for all the

different alloy compositions, the phase boundaries of the Au-Na phase diagram can be

constructed.

X-ray Diffraction (XRD)
X-ray Diffraction (XRD) is used to identify the crystal structures of the different solid phases

present in the alloys at various temperatures.

Methodology:

Sample Preparation: Alloy samples are prepared as described for thermal analysis. To study

the solid-state equilibria, the samples are annealed at specific temperatures for extended

periods to allow the phases to reach equilibrium. The samples are then rapidly quenched to

room temperature to preserve the high-temperature phase structure.
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XRD Measurement: The quenched samples are ground into a fine powder and placed in the

sample holder of an X-ray diffractometer. A monochromatic X-ray beam is directed at the

sample, and the intensity of the diffracted X-rays is measured as a function of the diffraction

angle (2θ).

Data Analysis: The resulting XRD pattern is a "fingerprint" of the crystal structures present in

the sample. By comparing the peak positions and intensities to standard crystallographic

databases, the phases present in the alloy at the annealing temperature can be identified.

Phase Boundary Determination: By analyzing the phases present in samples of different

compositions annealed at various temperatures, the solid-state phase boundaries (solvus

lines) of the phase diagram can be determined.

Visualizations
Experimental Workflow for Phase Diagram
Determination
The following diagram illustrates the general workflow for experimentally determining a binary

alloy phase diagram.
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Caption: Workflow for Au-Na Phase Diagram Determination.
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Logical Relationship of Phases in the Au-Na System
The following diagram illustrates the relationships between the primary phases in the gold-

sodium system at atmospheric pressure.
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Caption: Phase Relationships in the Au-Na System.
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[https://www.benchchem.com/product/b15460665#gold-sodium-alloy-phase-diagram-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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